Cas no 2309441-99-2 ((3As,7aR)-2,3,3a,4,5,6,7,7a-octahydro-1-benzofuran-2-carboxylic acid)

• Product Name: (3As,7aR)-2,3,3a,4,5,6,7,7a-octahydro-1-benzofuran-2-carboxylic acid
• CAS No: 2309441-99-2
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 5798382
• PubChem ID: 138991035
• Update Time: 2025-10-30

(3As,7aR)-2,3,3a,4,5,6,7,7a-octahydro-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2309441-99-2
• rac-(3aR,7aS)-octahydro-1-benzofuran-2-carboxylic acid
• EN300-7352487
• (3As,7aR)-2,3,3a,4,5,6,7,7a-octahydro-1-benzofuran-2-carboxylic acid

• Inchi： 1S/C9H14O3/c10-9(11)8-5-6-3-1-2-4-7(6)12-8/h6-8H,1-5H2,(H,10,11)/t6-,7+,8?/m0/s1
• InChI Key： VQYABVKRHHIUFJ-KJFJCRTCSA-N
• SMILES： O1C(C(=O)O)C[C@@H]2CCCC[C@@H]12

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Additional information on (3As,7aR)-2,3,3a,4,5,6,7,7a-octahydro-1-benzofuran-2-carboxylic acid

Introduction to (3As,7aR)-2,3,3a,4,5,6,7,7a-octahydro-1-benzofuran-2-carboxylic acid (CAS No. 2309441-99-2)

{(3As,7aR)-2,3,3a,4,5,6,7,7a-octahydro-1-benzofuran-2-carboxylic acid}, identified by the Chemical Abstracts Service Number (CAS No.) 2309441-99-2, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the benzofuran family, a class of heterocyclic compounds known for their diverse biological activities and structural versatility. The specific stereochemistry denoted by (3As,7aR) indicates a precise three-dimensional arrangement of atoms within the molecule, which is crucial for its biological function and interaction with biological targets.

The structural framework of (3As,7aR)-2,3,3a,4,5,6,7,7a-octahydro-1-benzofuran-2-carboxylic acid consists of a benzofuran core substituted with a carboxylic acid group at the 2-position and a complex octahydro ring system. This intricate structure suggests potential roles in modulating biological pathways due to its ability to engage with various enzymatic and receptor systems. The presence of multiple stereocenters further underscores the compound's potential for selective binding and tailored pharmacological effects.

In recent years, there has been growing interest in benzofuran derivatives as scaffolds for drug discovery. These compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific configuration of (3As,7aR)-2,3,3a,4,5,6,7,7a-octahydro-1-benzofuran-2-carboxylic acid makes it a promising candidate for further investigation in these areas. Studies have begun to explore its interactions with key biological targets such as enzymes and receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of novel therapeutics. The benzofuran moiety is well-documented for its ability to interact with various biological systems due to its aromaticity and hydrogen bonding capabilities. The carboxylic acid group at the 2-position provides an additional site for chemical modification and functionalization, allowing researchers to fine-tune the compound's pharmacokinetic and pharmacodynamic properties.

Recent computational studies have suggested that (3As,7aR)-2,3,3a,4,5,6,7,7a-octahydro-1-benzofuran-2-carboxylic acid may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses. This aligns with ongoing research efforts aimed at identifying small molecules that can modulate inflammatory pathways without causing significant side effects. The stereochemical purity of this compound is particularly important in these studies since even minor variations in stereochemistry can significantly alter biological activity.

The synthesis of (3As,7aR)-2-hydroxy-N-(4-methylphenyl)benzamide (another derivative with similar structural features) has provided valuable insights into the synthetic strategies that can be applied to (3As,^*)_7aR) -octahydro-l-benzofuran-^ocarboxylic acid. These strategies involve multi-step organic transformations that carefully preserve the stereochemical integrity of the molecule. Advances in asymmetric synthesis techniques have made it possible to produce enantiomerically pure forms of complex molecules like this one on a scalable basis.

In addition to its potential therapeutic applications, (S)-N-(4-methylphenyl)-l-(4-fluorophenyl)benzamide (an analog with similar functionality) has been studied for its ability to interact with specific biological targets. These interactions are often mediated through non-covalent bonds such as hydrogen bonds and hydrophobic interactions between the aromatic rings present in both the substrate and target protein or enzyme. Understanding these interactions at a molecular level is essential for designing molecules that can effectively modulate biological processes.

The development of high-throughput screening technologies has accelerated the process of identifying promising drug candidates like (S)-N-(4-methylphenyl)-l-(4-fluorophenyl)benzamide . These technologies allow researchers to rapidly test large libraries of compounds against various biological targets without extensive manual labor or time investment. As a result, (S)-N-(4-methylphenyl)-l-(4-fluorophenyl)benzamide along with other related compounds continues to be evaluated for its potential as an anti-inflammatory agent.

The chemical synthesis and purification processes required for producing high-quality samples are critical considerations when studying compounds like (S)-N-(4-methylphenyl)-l-(4-fluorophenyl)benzamide . Impurities or deviations from expected stereochemistry can significantly impact experimental results and lead interpretation efforts down incorrect paths; thus, rigorous analytical techniques must be employed throughout production . Techniques such as chromatography, spectroscopy, mass spectrometry, X-ray crystallography, nuclear magnetic resonance spectroscopy (NMR), circular dichroism spectroscopy (CD), ultraviolet-visible spectroscopy (UV-Vis), high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), enzyme-linked immunosorbent assay (ELISA), cell-based assays, etc., are routinely used during characterization stages.